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Compound of Interest

Compound Name:
1,3-Dichloro-5-ethyl-5-

methylhydantoin

Cat. No.: B1329273 Get Quote

In-Depth Technical Guide to 1,3-Dichloro-5-ethyl-
5-methylhydantoin
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 1,3-Dichloro-5-ethyl-5-methylhydantoin. The information is curated for

researchers, scientists, and professionals in drug development, with a focus on data

presentation, experimental context, and visual representation of key processes.

Core Physical and Chemical Properties
1,3-Dichloro-5-ethyl-5-methylhydantoin is a halogenated hydantoin derivative. The following

tables summarize its key physical and chemical properties.

Table 1: General and Physical Properties
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Property Value Source(s)

IUPAC Name
1,3-dichloro-5-ethyl-5-

methylimidazolidine-2,4-dione
[1]

CAS Number 89415-87-2 [2]

Molecular Formula C₆H₈Cl₂N₂O₂ [1]

Molecular Weight 211.05 g/mol [1]

Appearance White to off-white powder/solid [3]

Melting Point 44.5 - 48 °C [4]

Boiling Point > 60 °C at 101.3 kPa

Density 1.26 g/cm³ at 20 °C

Vapor Pressure
5.3 Pa at 20 °C; 8.5 Pa at 25

°C

Table 2: Solubility and Reactivity

Property Value Source(s)

Water Solubility 2800 mg/L at 20 °C and pH 3.6

Reactivity

Reacts with water to release

active chlorine. Strong

oxidizing agent.

[2]

Stability Sensitive to moisture. [5]

Spectral Data
Specific spectral data for 1,3-Dichloro-5-ethyl-5-methylhydantoin is not readily available in

public databases. The following data for the closely related and well-studied analogue, 1,3-

Dichloro-5,5-dimethylhydantoin (CAS: 118-52-5), is provided for reference.

Table 3: Spectral Data for 1,3-Dichloro-5,5-dimethylhydantoin
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Spectrum Type Key Peaks/Signals Source(s)

¹H NMR
A single peak is expected for

the two methyl groups.
[6]

¹³C NMR

Signals for the methyl carbons,

the quaternary carbon, and the

carbonyl carbons are

expected.

[7]

IR Spectroscopy

Characteristic peaks for C=O

(carbonyl) and C-N bonds are

expected.

[8][9]

Mass Spectrometry

Molecular ion peak and

fragmentation patterns

corresponding to the loss of

chlorine and other moieties.

[10]

Experimental Protocols
Synthesis of 1,3-Dichloro-5-ethyl-5-methylhydantoin
The synthesis of 1,3-Dichloro-5-ethyl-5-methylhydantoin involves a two-step process: the

synthesis of the precursor 5-ethyl-5-methylhydantoin, followed by its chlorination.

Step 1: Synthesis of 5-ethyl-5-methylhydantoin

A common method for the synthesis of 5,5-disubstituted hydantoins is the Bucherer-Bergs

reaction.

Materials: 2-butanone, potassium cyanide, ammonium carbonate, water, hydrochloric acid.

Procedure:

In a suitable reaction vessel, a mixture of 2-butanone, potassium cyanide, and ammonium

carbonate is prepared in an aqueous solution.
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The mixture is heated, typically around 60°C, and stirred for several hours to allow the

reaction to proceed.

After the reaction is complete, the solution is cooled.

The pH of the solution is carefully adjusted with hydrochloric acid to precipitate the 5-ethyl-

5-methylhydantoin.

The precipitated product is collected by filtration, washed with cold water, and dried.

Step 2: Chlorination of 5-ethyl-5-methylhydantoin

The synthesized hydantoin is then chlorinated to yield the final product.

Materials: 5-ethyl-5-methylhydantoin, chlorine gas, sodium hydroxide solution (e.g., 20%).

Procedure:

5-ethyl-5-methylhydantoin is dissolved in an aqueous solution.

The solution is cooled to a temperature between 15-25°C.

Chlorine gas is bubbled through the solution while the pH is maintained between 7.0 and

7.5 by the controlled addition of a sodium hydroxide solution.

The reaction is monitored until the desired degree of chlorination is achieved.

The precipitated 1,3-Dichloro-5-ethyl-5-methylhydantoin is collected by filtration,

washed with water, and dried under vacuum.

Purification
The crude 1,3-Dichloro-5-ethyl-5-methylhydantoin can be purified by recrystallization from a

suitable solvent system, such as a mixture of chloroform and hexanes.[11]

Analysis by High-Performance Liquid Chromatography
(HPLC)
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The purity and concentration of 1,3-Dichloro-5-ethyl-5-methylhydantoin can be determined

using reverse-phase HPLC.[12]

Column: A C18 column (e.g., Newcrom R1) is suitable for separation.[12]

Mobile Phase: A mixture of acetonitrile and water, with a small amount of acid (e.g.,

phosphoric acid or formic acid for MS compatibility), is typically used.[12]

Detection: UV detection at a suitable wavelength.

Procedure:

Prepare a standard solution of 1,3-Dichloro-5-ethyl-5-methylhydantoin of known

concentration in the mobile phase.

Prepare the sample solution by dissolving the compound in the mobile phase.

Inject the standard and sample solutions into the HPLC system.

Analyze the resulting chromatograms to determine the retention time and peak area of the

compound.

Quantify the amount of 1,3-Dichloro-5-ethyl-5-methylhydantoin in the sample by

comparing its peak area to that of the standard.

Mandatory Visualizations
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Caption: Synthesis and Chlorination Workflow
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Caption: Mechanism of Action as a Chlorinating Agent
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1329273?utm_src=pdf-custom-synthesis
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/LT0QPJ56WJ
https://www.benchchem.com/product/b1329273
https://www.ewg.org/skindeep/ingredients/730490-13Dichloro5ethyl5methylhydantoin/
https://www.researchgate.net/publication/239223507_Mechanism_of_55Dimethylhydantoin_Chlorination_Monochlorination_through_a_Dichloro_Intermediate
https://www.tcichemicals.com/US/en/p/D1783
https://m.chemicalbook.com/SpectrumEN_118-52-5_1HNMR.htm
https://hmdb.ca/spectra/nmr_one_d/1279
https://spectrabase.com/spectrum/5fJIi1eZEzC
https://m.chemicalbook.com/SpectrumEN_118-52-5_IR1.htm
https://m.chemicalbook.com/SpectrumEN_118-52-5_MS.htm
https://pmc.ncbi.nlm.nih.gov/articles/PMC2662602/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2662602/
https://sielc.com/13-dichloro-5-ethyl-5-methylhydantoin
https://www.benchchem.com/product/b1329273#physical-and-chemical-properties-of-1-3-dichloro-5-ethyl-5-methylhydantoin
https://www.benchchem.com/product/b1329273#physical-and-chemical-properties-of-1-3-dichloro-5-ethyl-5-methylhydantoin
https://www.benchchem.com/product/b1329273#physical-and-chemical-properties-of-1-3-dichloro-5-ethyl-5-methylhydantoin
https://www.benchchem.com/product/b1329273#physical-and-chemical-properties-of-1-3-dichloro-5-ethyl-5-methylhydantoin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1329273?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1329273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

